Cas no 103347-94-0 (Benzenamine, 2-methoxy-4-(2-pyridinyl)-)

• Product Name: Benzenamine, 2-methoxy-4-(2-pyridinyl)-
• CAS No: 103347-94-0
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 6223750
• Update Time: 2025-10-19

Benzenamine, 2-methoxy-4-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methoxy-4-(2-pyridinyl)-

• Inchi： 1S/C12H12N2O/c1-15-12-8-9(5-6-10(12)13)11-4-2-3-7-14-11/h2-8H,13H2,1H3
• InChI Key： NUCRRGVXPYWCRB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2=NC=CC=C2)C=C1OC

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 340.3±27.0 °C(Predicted)
• pka: 5.73±0.25(Predicted)

Additional information on Benzenamine, 2-methoxy-4-(2-pyridinyl)-

Benzenamine, 2-methoxy-4-(2-pyridinyl)- (CAS No. 103347-94-0): A Comprehensive Overview

Benzenamine, 2-methoxy-4-(2-pyridinyl)-, identified by its CAS number 103347-94-0, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic amine has garnered considerable attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Benzenamine, 2-methoxy-4-(2-pyridinyl)- features a benzene ring substituted with a methoxy group at the 2-position and a 2-pyridinyl group at the 4-position. This unique arrangement imparts distinct electronic and steric properties, making it a potent candidate for further functionalization. The presence of both electron-donating (methoxy) and electron-withdrawing (pyridinyl) groups enhances its reactivity, enabling diverse chemical transformations that are crucial for drug development.

In recent years, the pharmaceutical industry has shown increasing interest in compounds with pyridine moieties due to their role in modulating biological pathways. The pyridinyl group in Benzenamine, 2-methoxy-4-(2-pyridinyl)- contributes to its potential as a scaffold for designing novel therapeutic agents. Studies have demonstrated that pyridine-based compounds can interact with a wide range of biological targets, including enzymes and receptors, making them promising candidates for treating various diseases.

One of the most compelling aspects of Benzenamine, 2-methoxy-4-(2-pyridinyl)- is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in metabolic disorders, inflammation, and cancer. For instance, derivatives of this compound have been explored as potential kinase inhibitors, which are critical in cancer therapy. The methoxy group enhances solubility and bioavailability, while the pyridinyl moiety facilitates binding to specific enzymatic sites.

The synthesis of Benzenamine, 2-methoxy-4-(2-pyridinyl)- involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also allow for the introduction of additional functional groups, expanding the compound's potential applications.

The pharmacological profile of Benzenamine, 2-methoxy-4-(2-pyridinyl)- has been extensively studied in preclinical models. Research indicates that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as an anxiolytic or antidepressant agent. Additionally, its interaction with cytochrome P450 enzymes has been investigated to assess its metabolic stability and potential drug-drug interactions.

In conclusion, Benzenamine, 2-methoxy-4-(2-pyridinyl)- (CAS No. 103347-94-0) represents a fascinating compound with significant implications in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules. Ongoing studies continue to uncover new therapeutic possibilities, reinforcing its importance in drug discovery efforts aimed at addressing various human diseases.